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Compound of Interest

Compound Name: Acetylvaline

Cat. No.: B556409 Get Quote

For researchers and professionals engaged in scientific and drug development, the meticulous

management of chemical waste is a cornerstone of laboratory safety and regulatory

compliance. Acetylvaline, an N-acetylated derivative of the amino acid valine, requires careful

handling and disposal. This guide provides a comprehensive, step-by-step plan for the proper

disposal of acetylvaline, ensuring the safety of laboratory personnel and the protection of the

environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to adhere to fundamental safety

protocols. The nature of the specific acetylvaline isomer influences its hazard classification; for

instance, N-Acetyl-D-valine is considered hazardous, causing skin and eye irritation, while the

L- and DL- forms are not classified as hazardous under OSHA standards.[1][2][3] Adopting a

cautious approach by treating all forms as potentially hazardous is recommended.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant nitrile gloves, safety goggles with side-shields, and a laboratory coat.[1][4]

Ventilation: Handle solid acetylvaline in a well-ventilated area, preferably within a chemical

fume hood, to prevent the inhalation of dust particles.[4]

Spill Management: In the event of a spill, avoid generating dust. Carefully sweep the solid

material into a designated and properly labeled waste container. The spill area should then

be cleaned with a damp cloth.[4]
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Hazard Classification Summary
The hazard classification of acetylvaline varies by its stereoisomer. This distinction is critical

for risk assessment and proper handling.

Isomer CAS Number
OSHA 2012 Hazard
Classification

Key Hazards
Identified

N-Acetyl-D-valine 17916-88-0 Hazardous

Skin Irritation

(Category 2), Eye

Irritation (Category 2),

Skin Sensitization

(Category 1)[1]

N-Acetyl-L-valine 96-81-1
Not Considered

Hazardous

None identified under

29 CFR 1910.1200[2]

N-Acetyl-DL-valine 3067-19-4
Not a Hazardous

Substance or Mixture

None identified under

Regulation (EC) No

1272/2008[3]

Step-by-Step Disposal Protocol
The following procedure is based on standard laboratory practices for chemical waste

management and should be executed in strict accordance with your institution's Environmental

Health and Safety (EHS) guidelines.

Step 1: Waste Collection and Segregation

Solid Waste: Collect all solid acetylvaline waste, including any contaminated materials like

weighing paper, gloves, or pipette tips, in a single, dedicated waste container.[4][5]

Container Requirements: The container must be made of a compatible material, be in good

condition without any damage, and possess a secure, leak-proof closure.[6]

Segregation: Do not mix acetylvaline waste with other waste streams unless their

compatibility has been explicitly confirmed.[5][7] It is crucial to segregate waste by general

type, such as flammables, poisons, and corrosives, to prevent dangerous reactions.[7]
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Step 2: Waste Container Labeling Properly label the hazardous waste container as soon as the

first piece of waste is added. The label must be clearly visible and include the following

information:

The words "Hazardous Waste".[5][8]

The full chemical name, "Acetylvaline," without using abbreviations or chemical formulas.[5]

The date on which waste was first added to the container.[5]

The name and contact information of the responsible Principal Investigator or laboratory

supervisor.[5]

Step 3: Waste Storage

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a

designated SAA, which must be at or near the point of generation and under the control of

laboratory personnel.[6][7]

Secondary Containment: Place the primary waste container inside a secondary containment

system, such as a chemical-resistant tray or tub, to contain any potential leaks.[5]

Inspections: The SAA must be inspected weekly for any signs of container leakage.[7] A

partially filled container can remain in the SAA for up to one year, but a full container must be

removed within three days.[7]

Step 4: Final Disposal

Do Not Use Sink or Trash: Under no circumstances should acetylvaline or its containers be

disposed of in the regular trash or down the sanitary sewer.[5][9][10] Evaporation is also not

a permissible method of disposal.[10]

Contact EHS: The sole approved method for final disposal is through your institution's

hazardous waste management program.[1][10] Contact your EHS office to schedule a pickup

for the waste container.[5] EHS will arrange for the transport and disposal of the chemical

waste at a licensed and approved treatment plant.[1]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

acetylvaline waste in a laboratory setting.

Acetylvaline Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a Compatible,
Sealed & Labeled Container

Label Must Include:
- 'Hazardous Waste'

- Full Chemical Name
- Accumulation Start Date
- PI Contact Information

Store Container in a Designated
Satellite Accumulation Area (SAA)

with Secondary Containment

Contact Institutional EHS Office
to Schedule Waste Pickup

Final Disposal via Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Acetylvaline waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b556409?utm_src=pdf-body
https://www.benchchem.com/product/b556409?utm_src=pdf-body-img
https://www.benchchem.com/product/b556409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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